Cas no 80126-51-8 (H-Phe(3-Cl)-OH)

H-Phe(3-Cl)-OH, or 3-Chloro-L-phenylalanine, is a non-natural amino acid derivative featuring a chlorine substituent at the meta position of the phenyl ring. This modification enhances its utility in peptide synthesis and pharmaceutical research, where it serves as a versatile building block for introducing halogenated aromatic motifs. The chlorine group imparts increased steric and electronic effects, influencing peptide conformation and binding interactions. Its high purity and compatibility with standard solid-phase peptide synthesis (SPPS) protocols make it valuable for designing bioactive peptides and modified proteins. The compound is particularly useful in medicinal chemistry for probing structure-activity relationships and developing targeted therapeutics.
H-Phe(3-Cl)-OH structure
H-Phe(3-Cl)-OH structure
Product Name:H-Phe(3-Cl)-OH
CAS No:80126-51-8
MF:C9H10ClNO2
MW:199.634201526642
MDL:MFCD01075124
CID:60184
PubChem ID:2761492
Update Time:2025-05-19

H-Phe(3-Cl)-OH Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-3-(3-chlorophenyl)propanoic acid
    • 3-Chloro-L-phenylalanine
    • 3-Chloro-L-Phe-OH
    • H-L-Phe(3-Cl)-OH
    • (2S)-2-amino-3-(3-chlorophenyl)propanoic acid
    • 3-Chloro-L-phenylalanine Hydrochloride
    • H-Phe（3-Cl）-OH
    • L-3-Chlorophe
    • L-3-Chlorophenylalanine
    • 3-Chlorophenylalanine
    • L-PHE(3-CL)-OH
    • (2S)-2-azanyl-3-(3-chlorophenyl)propanoic acid
    • Phenylalanine,3-chloro-
    • L-Phenylalanine, 3-chloro-
    • m-Chlorphenylalanin
    • (S)-2-Amino-3-(3-chlorophenyl)propionic acid
    • PubChem17992
    • PubChem11978
    • L-3-Chloro phenylalanine
    • H-Phe(3-Cl)-OH,98%
    • H-Phe(3-Cl)-OH
    • MDL： MFCD01075124
    • Inchi： 1S/C9H10ClNO2/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m0/s1
    • InChI Key： JJDJLFDGCUYZMN-QMMMGPOBSA-N
    • SMILES： ClC1=CC=CC(=C1)C[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 199.04000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • XLogP3: -0.5
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 207°C
  • Boiling Point: 339.5℃ at 760 mmHg
  • PSA: 63.32000
  • LogP: 1.99470
  • Specific Rotation: -18 ~ -22° (c=1,H2O)

H-Phe(3-Cl)-OH Security Information

H-Phe(3-Cl)-OH Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

H-Phe(3-Cl)-OH Pricemore >>

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abcr
AB165749-250 mg
L-3-Chlorophenylalanine, 98% (H-L-Phe(3-Cl)-OH); .
 80126-51-8 98%
250mg
 €71.50 2023-06-23

H-Phe(3-Cl)-OH Production Method

H-Phe(3-Cl)-OH Related Literature

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